Cas no 2306247-21-0 (tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate)

• Product Name: tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate
• CAS No: 2306247-21-0
• MF: C₁₇H₃₃NO₄Si
• MW: 343.533726453781
• CID: 5268894
• Update Time: 2026-03-09

tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-formyl-, 1,1-dimethylethyl ester, (2S,3S)-
• tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate

• Inchi： 1S/C17H33NO4Si/c1-16(2,3)21-15(20)18-11-9-10-14(13(18)12-19)22-23(7,8)17(4,5)6/h12-14H,9-11H2,1-8H3/t13-,14+/m1/s1
• InChI Key： BFFAILKHXJJDGN-KGLIPLIRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H](O[Si](C(C)(C)C)(C)C)[C@H]1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate

Introduction to tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate (CAS No. 2306247-21-0)

tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate, identified by its CAS number 2306247-21-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of chiral piperidine derivatives, which are widely recognized for their role in the development of bioactive molecules. The unique structural features of this compound, particularly its stereochemistry and functional groups, make it a valuable intermediate in the synthesis of potential therapeutic agents.

The stereochemistry of tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate is critically important, as the presence of the (2S,3S) configuration ensures high enantiomeric purity. This is a key consideration in drug development, where the biological activity and pharmacokinetic properties of a molecule are often highly dependent on its stereochemical configuration. The compound’s structure incorporates several functional groups that contribute to its reactivity and utility in synthetic chemistry. Specifically, the (2S,3S)-configuration enhances its suitability for further derivatization, making it a versatile building block for more complex molecules.

The formyl group at the 2-position and the silyl ether functionality at the 3-position are particularly noteworthy. The formyl group serves as an active site for further chemical transformations, such as condensation reactions with nucleophiles or reduction to alcohols. Meanwhile, the tert-butyl(dimethyl)silyl ether provides stability under various reaction conditions while allowing for selective deprotection when necessary. This combination of features makes the compound an attractive candidate for use in multi-step synthetic routes towards biologically active compounds.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their broad spectrum of biological activities. These derivatives have been explored in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The specific stereochemistry of tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate aligns well with current trends in drug discovery, where enantiomerically pure compounds are often preferred due to improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Piperidine-based molecules have shown promise as inhibitors of various proteases that are implicated in diseases such as HIV and cancer. The (2S,3S)-configuration enhances binding affinity by optimizing interactions with target enzymes through steric and electronic complementarity. Additionally, the presence of the formyl group allows for further derivatization into amides or aldehydes, which can be tailored to improve solubility and bioavailability.

Recent advances in synthetic methodologies have further highlighted the utility of chiral piperidine derivatives like tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate. For instance, asymmetric hydrogenation techniques have enabled efficient access to enantiomerically pure intermediates like this one. These methods often employ transition metal catalysts that facilitate high selectivity and yield under mild conditions. Such advancements not only streamline synthetic routes but also reduce costs associated with purification and isolation.

The role of silyl protecting groups in modern synthetic chemistry cannot be overstated. The silyl ether functionality in this compound provides excellent stability against hydrolysis and oxidation while maintaining reactivity under specific conditions. This makes it particularly useful for protecting hydroxyl groups during multi-step syntheses before selective deprotection at a later stage. The use of tert-butyldimethylsilyl (TBS) ethers is particularly prevalent due to their robustness and compatibility with a wide range of reaction conditions.

The formyl group’s reactivity also opens up possibilities for diversification into other functional groups that may enhance pharmacological properties. For example, conversion into amides or esters can alter solubility profiles or improve metabolic stability. Such modifications are critical steps in optimizing lead compounds during drug discovery pipelines. The flexibility provided by this compound’s structure allows chemists to explore multiple avenues for structural optimization.

The demand for high-quality intermediates like tert-butyl (2S,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2-formyl-piperidine-1-carboxylate continues to grow as pharmaceutical companies seek efficient ways to develop novel therapeutics. Suppliers specializing in fine chemicals have responded by improving production methodologies to ensure consistent quality and purity standards meet industry requirements. This trend underscores the importance of specialized suppliers who can provide compounds with precise stereochemical definitions at scale.

The future prospects for this compound are promising given its versatility as a building block in medicinal chemistry. As research progresses into new therapeutic targets and mechanisms of action,(2S,3S)-configuration piperidine derivatives will likely remain relevant due to their adaptability through functional group interconversions while maintaining stereochemical integrity throughout synthetic processes.